Cas no 905679-21-2 (N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2,6-difluorobenzamide)

• Product Name: N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2,6-difluorobenzamide
• CAS No: 905679-21-2
• MF: C₁₉H₁₈F₂N₂O₂
• MW: 344.355231761932
• CID: 6604895
• PubChem ID: 16822148
• Update Time: 2025-05-21

N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2,6-difluorobenzamide
• Benzamide, N-[1-(3,4-dimethylphenyl)-5-oxo-3-pyrrolidinyl]-2,6-difluoro-
• N-[1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl]-2,6-difluorobenzamide
• SR-01000913609-1
• F2539-0284
• N-(1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl)-2,6-difluorobenzamide
• 905679-21-2
• AB00679362-01
• SR-01000913609
• AKOS024658367

• Inchi： 1S/C19H18F2N2O2/c1-11-6-7-14(8-12(11)2)23-10-13(9-17(23)24)22-19(25)18-15(20)4-3-5-16(18)21/h3-8,13H,9-10H2,1-2H3,(H,22,25)
• InChI Key： BSRULSDWHQFAFV-UHFFFAOYSA-N
• SMILES： C(NC1CC(=O)N(C2=CC=C(C)C(C)=C2)C1)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 344.13363415g/mol
• Monoisotopic Mass: 344.13363415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 569.1±50.0 °C(Predicted)
• pka: 11.71±0.20(Predicted)

Additional information on N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2,6-difluorobenzamide

Research Briefing on N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2,6-difluorobenzamide (CAS: 905679-21-2)

N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2,6-difluorobenzamide (CAS: 905679-21-2) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidinone and difluorobenzamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The growing body of research surrounding this molecule underscores its relevance in drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms of action of N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2,6-difluorobenzamide. One key area of investigation involves its role as a selective inhibitor of specific kinases implicated in inflammatory and oncogenic pathways. In vitro and in vivo experiments have demonstrated its ability to attenuate signal transduction cascades, leading to reduced cell proliferation and inflammation. These findings suggest that the compound could serve as a lead candidate for the development of targeted therapies for conditions such as rheumatoid arthritis and certain cancers.

The synthesis and optimization of N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2,6-difluorobenzamide have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of this compound with high purity and yield, facilitating further pharmacological evaluations. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its bioactivity, paving the way for the design of analogs with improved potency and pharmacokinetic properties.

In addition to its therapeutic potential, the safety profile of N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2,6-difluorobenzamide has been under scrutiny. Preliminary toxicological assessments indicate a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, comprehensive long-term studies are still needed to fully evaluate its potential for clinical translation. These findings highlight the importance of continued research to address remaining gaps in our understanding of this compound.

Looking ahead, the integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of new applications for N-1-(3,4-dimethylphenyl)-5-oxopyrrolidin-3-yl-2,6-difluorobenzamide. Collaborative efforts between academia and industry will be crucial in advancing this research and translating preclinical findings into viable therapeutic options. The ongoing exploration of this compound exemplifies the dynamic nature of chemical biology and its capacity to drive innovation in medicine.